N-allyl-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide

• IUPAC Name: 4-(2-oxopyrrolidin-1-yl)-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C13H16N2O3S/c1-2-9-14-19(17,18)12-7-5-11(6-8-12)15-10-3-4-13(15)16/h2,5-8,14H,1,3-4,9-10H2
• InChI Key: LGFDODCMVNQTIN-UHFFFAOYSA-N
• Canonical SMILES: C=CCNS(=O)(=O)C1=CC=C(C=C1)N2CCCC2=O
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

N-allyl-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as APS and has a molecular formula of C14H16N2O3S. Its molecular weight is 296.35 g/mol. APS is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

APS is known to inhibit the activity of carbonic anhydrase (CA), which is an enzyme that plays a crucial role in the regulation of acid-base balance in the body. By inhibiting CA activity, APS can alter the pH of various tissues and organs, which can have a significant impact on physiological processes.
Biochemical and physiological effects:
APS has been shown to have a wide range of biochemical and physiological effects. It has been reported to have anti-inflammatory, analgesic, and anticonvulsant properties. APS has also been shown to have a neuroprotective effect and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of APS is its ability to selectively inhibit CA activity, which makes it a valuable tool for studying the role of CA in various biological processes. However, APS has some limitations as well. It has a relatively short half-life in vivo, which can make it difficult to study its long-term effects. Additionally, APS can have off-target effects on other enzymes and proteins, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on APS. One area of interest is the development of new analogs of APS with improved pharmacokinetic properties and selectivity for CA isoforms. Another area of interest is the investigation of the role of CA in various disease states, such as cancer and neurological disorders. Additionally, APS may have potential therapeutic applications in these and other diseases, which could be explored in future studies.

Synthesis Methods

APS can be synthesized through the reaction between N-allyl-p-toluenesulfonamide and pyrrolidin-2-one. This reaction is carried out under reflux conditions in the presence of a catalytic amount of sodium hydride. The yield of APS is typically around 70-80%.

Scientific Research Applications

APS has been extensively used in scientific research as a tool to study the physiological and biochemical effects of various compounds. It is commonly used as a reagent in peptide synthesis and as a catalyst in organic reactions. APS has also been used to study the mechanism of action of various drugs and to investigate the role of certain enzymes in biological processes.